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The key study investigates a ternary graphite intercalation compound, which is relevant for sodium-ion

battery anodes. The following table summarizes the core findings validated by ²H NMR on diglyme-d₁₄ [1].

Aspect Investigated Experimental Method Key Finding

Molecular
Dynamics

Variable-temperature

²H Solid-State NMR

Two diglyme molecules coordinate rigidly with each

Na⁺ ion at low temperatures (below 233 K), with
only methyl group rotation.

Coordination
Structure & Mobility

Variable-temperature
²H Solid-State NMR

At room temperature, diglyme coordinates weakly
to Na⁺ through one oxygen atom and rotates around

the O-Na axis.

Functional
Implication

Analysis of NMR data The active motion of the sodium-diglyme complex

facilitates sodium ion diffusion within the graphite
structure.

Detailed Experimental Protocol

Here is a step-by-step methodology for the ²H NMR validation of sodium ion solvation with diglyme-d₁₄,

based on the published research [1].
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Step 1: Sample Synthesis

Material: Synthesize a ternary intercalation compound of sodium, deuterated diglyme (diglyme-
d₁₄), and graphite. This is achieved via a solution reaction, where the graphite is immersed in a

solution containing sodium ions and diglyme-d₁₄ to facilitate co-intercalation.

Step 2: NMR Data Acquisition

Technique: Perform ²H solid-state NMR spectroscopy.

Key Parameters: Conduct variable-temperature studies, acquiring spectra from low
temperatures (e.g., below 233 K) up to room temperature (298 K). ²H NMR is sensitive to

molecular motion due to the interaction of the deuterium quadrupole moment with the electric
field gradient.

Step 3: Spectral Analysis & Interpretation

Rigid Behavior: At low temperatures, the observed ²H NMR line shape is characteristic of a
rigid, coordinated molecule. The only motion detected is the fast rotation of the CD₃ (deuterated

methyl) groups.
Dynamic Behavior: At room temperature, the change in the ²H NMR line shape indicates fast,

anisotropic motion. The analysis concludes that this motion is a rotation of the entire diglyme-
d₁₄ molecule around the Na-O coordination axis.

This experimental workflow for validating the solvation structure is outlined in the following diagram:
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Sodium-Diglyme Solvation NMR Validation Workflow
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Key Insights on NMR for Battery Electrolytes
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While the data for a direct side-by-side comparison of diglyme with other solvents is limited in the provided

results, the broader literature confirms the power of NMR in this field.

Versatility of NMR: NMR spectroscopy is a powerful tool for probing ion solvation structures, ion
pairing, and molecular dynamics in battery electrolytes, as studies on sodium systems in carbonates

and aqueous NaF solutions confirm [2] [3] [4].
Beyond Solvation Studies: NMR is also critical for studying transport properties (e.g., through

Diffusion Ordered Spectroscopy - DOSY) and the decomposition of electrolytes at electrodes, which
forms the Solid Electrolyte Interphase (SEI) [2] [3].

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s881399?utm_src=pdf-bulk
https://www.smolecule.com/products/s881399?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

